[4-(5-Fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-(2H-triazol-4-yl)methanone

• IUPAC Name: [4-(5-fluoro-6-methylpyrimidin-4-yl)piperazin-1-yl]-(2H-triazol-4-yl)methanone
• InChI: InChI=1S/C12H14FN7O/c1-8-10(13)11(15-7-14-8)19-2-4-20(5-3-19)12(21)9-6-16-18-17-9/h6-7H,2-5H2,1H3,(H,16,17,18)
• InChI Key: ONWGYJGFHOVWJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC=N1)N2CCN(CC2)C(=O)C3=NNN=C3)F
• Molecular Formula: C12H14FN7O
• Molecular Weight: 291.28 g/mol

Description

The compound contains several functional groups including a pyrimidine ring, a piperazine ring, and a triazole ring. The presence of these groups suggests that the compound could have interesting biological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through methods such as nucleophilic substitution or cycloaddition reactions.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, a piperazine ring, and a triazole ring. These rings could potentially participate in various interactions such as hydrogen bonding or π-π stacking interactions.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the pyrimidine ring could potentially undergo electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the various functional groups. For example, the presence of the piperazine ring could potentially increase the solubility of the compound in water.

Future Directions

Future research could focus on elucidating the biological activities of this compound and determining its mechanism of action. Additionally, studies could be conducted to optimize the synthesis of this compound and to investigate its physical and chemical properties.